Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H16N2O B8816442 N,N-diethyl-3-methyl-4-nitrosoaniline CAS No. 6442-10-0

N,N-diethyl-3-methyl-4-nitrosoaniline

Cat. No. B8816442
CAS RN: 6442-10-0
M. Wt: 192.26 g/mol
InChI Key: IXKRLNGTKXUSEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04474987

Procedure details

81.5 g of N,N-diethyl-m-toluidine is initially introduced into a stirred flask with 46 ml of hydrochloric acid in 400 ml of water, the reaction mixture is cooled to 0° and gaseous methyl nitrite is passed in, while stirring and cooling. When the introduction of methyl nitrite has ended, the reaction mixture is brought to room temperature, the excess of nitrite is removed in the customary manner by adding urea and the residual gases are removed by applying reduced pressure. The entire reaction mixture is then passed to the catalytic hydrogenation to give 4N,4N-diethyl-2-methyl-p-phenylenediamine without the N,N-diethyl-3-methyl-4-nitroso-aniline formed being isolated. When the hydrogenation has ended, 4N,4N-diethyl-2-methyl-p-phenylenediamine hydrochloride is isolated by precipitation with ethanol. M.p. 268°-272°.
Name
N,N-diethyl-m-toluidine
Quantity
81.5 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
46 mL
Type
reactant
Reaction Step One
Name
water
Quantity
400 mL
Type
solvent
Reaction Step One
Name
methyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
diethyl-2-methyl-p-phenylenediamine
Name
N,N-diethyl-3-methyl-4-nitroso-aniline

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]([CH2:11][CH3:12])[C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([CH3:10])[CH:5]=1)[CH3:2].Cl.[N:14](OC)=[O:15]>O>[CH2:11]([N:3]([CH2:1][CH3:2])[C:4]1[CH:9]=[CH:8][C:7]([NH2:14])=[C:6]([CH3:10])[CH:5]=1)[CH3:12].[CH2:11]([N:3]([CH2:1][CH3:2])[C:4]1[CH:9]=[CH:8][C:7]([N:14]=[O:15])=[C:6]([CH3:10])[CH:5]=1)[CH3:12]

Inputs

Step One
Name
N,N-diethyl-m-toluidine
Quantity
81.5 g
Type
reactant
Smiles
C(C)N(C1=CC(=CC=C1)C)CC
Name
hydrochloric acid
Quantity
46 mL
Type
reactant
Smiles
Cl
Name
water
Quantity
400 mL
Type
solvent
Smiles
O
Step Two
Name
methyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)OC
Step Three
Name
methyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)OC

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture is cooled to 0°
TEMPERATURE
Type
TEMPERATURE
Details
cooling
CUSTOM
Type
CUSTOM
Details
is brought to room temperature
CUSTOM
Type
CUSTOM
Details
the excess of nitrite is removed in the customary manner
ADDITION
Type
ADDITION
Details
by adding urea
CUSTOM
Type
CUSTOM
Details
the residual gases are removed
CUSTOM
Type
CUSTOM
Details
The entire reaction mixture

Outcomes

Product
Name
diethyl-2-methyl-p-phenylenediamine
Type
product
Smiles
C(C)N(C1=CC(=C(C=C1)N)C)CC
Name
N,N-diethyl-3-methyl-4-nitroso-aniline
Type
product
Smiles
C(C)N(C1=CC(=C(C=C1)N=O)C)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.